![molecular formula C17H15N5O2S B279263 3-[(4-Methoxyphenoxy)methyl]-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279263.png)
3-[(4-Methoxyphenoxy)methyl]-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-[(4-Methoxyphenoxy)methyl]-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the class of triazolothiadiazole derivatives. It has been reported to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
The mechanism of action of 3-[(4-Methoxyphenoxy)methyl]-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to act through multiple pathways, including inhibition of cell proliferation, induction of apoptosis, and modulation of inflammatory and oxidative stress pathways.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. In cancer cells, this compound has been reported to induce cell cycle arrest and apoptosis by activating the caspase pathway. It has also been reported to inhibit the expression of anti-apoptotic proteins, such as Bcl-2 and Bcl-xL.
In inflammation research, this compound has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. It has also been reported to suppress the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammation.
In neurological disorder research, this compound has been reported to reduce oxidative stress and inflammation in the brain. It has also been reported to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
3-[(4-Methoxyphenoxy)methyl]-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It has been reported to exhibit potent anti-proliferative and anti-inflammatory activities, making it a promising candidate for further preclinical and clinical studies. It is also relatively easy to synthesize, making it readily available for research purposes.
However, there are also some limitations to using this compound in lab experiments. One of the limitations is its potential toxicity, which may limit its therapeutic applications. Another limitation is the lack of understanding of its mechanism of action, which may hinder its further development as a therapeutic agent.
Future Directions
For research on this compound include further investigation of its mechanism of action, evaluation of its efficacy and safety in preclinical and clinical studies, and exploration of its potential applications in other diseases.
Synthesis Methods
The synthesis of 3-[(4-Methoxyphenoxy)methyl]-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the methods involves the reaction of 4-methoxybenzyl alcohol, 6-methyl-3-pyridinecarboxaldehyde, and 4-amino-5-mercapto-3-methyl-1,2,4-triazole in the presence of acetic acid and acetic anhydride. The reaction mixture is then refluxed, and the product is obtained after purification by column chromatography.
Scientific Research Applications
3-[(4-Methoxyphenoxy)methyl]-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential therapeutic applications in various diseases. In cancer research, this compound has been reported to exhibit anti-proliferative activity against various cancer cell lines, including breast, lung, colon, and prostate cancer cells. It has also been reported to induce cell cycle arrest and apoptosis in cancer cells.
In inflammation research, this compound has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been reported to suppress the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammation.
In neurological disorder research, this compound has been reported to exhibit neuroprotective activity by reducing oxidative stress and inflammation in the brain. It has also been reported to improve cognitive function in animal models of Alzheimer's disease.
properties
Molecular Formula |
C17H15N5O2S |
---|---|
Molecular Weight |
353.4 g/mol |
IUPAC Name |
3-[(4-methoxyphenoxy)methyl]-6-(6-methylpyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H15N5O2S/c1-11-3-4-12(9-18-11)16-21-22-15(19-20-17(22)25-16)10-24-14-7-5-13(23-2)6-8-14/h3-9H,10H2,1-2H3 |
InChI Key |
PUIARRCFTNIGQL-UHFFFAOYSA-N |
SMILES |
CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)OC |
Canonical SMILES |
CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)OC |
Origin of Product |
United States |
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